6-methylheptan-1-amine
Description
Molecular Structure Analysis
The molecular structure of 6-methylheptan-1-amine is represented by the formula C8H19N . It consists of a heptane chain with a methyl group attached to the sixth carbon and an amine group attached to the first carbon .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 129.25 . The compound’s InChI code is 1S/C8H19N/c1-8(2)6-4-3-5-7-9/h8H,3-7,9H2,1-2H3 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-methylheptan-1-amine can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "1-bromohexane", "methylmagnesium bromide", "nitrile", "hydrogen gas", "palladium on carbon", "ammonia" ], "Reaction": [ "Step 1: 1-bromohexane is reacted with methylmagnesium bromide to form 6-methylheptan-1-ol.", "Step 2: The alcohol is then converted to the corresponding nitrile using a dehydration reaction.", "Step 3: The nitrile is reduced to the amine using hydrogen gas and palladium on carbon as a catalyst.", "Step 4: The amine is isolated and purified using standard techniques such as distillation or chromatography." ] } | |
CAS RN |
44855-53-0 |
Molecular Formula |
C8H19N |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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